Cas no 1552118-74-7 (6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid)

• Product Name: 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid
• CAS No: 1552118-74-7
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 5878890
• PubChem ID: 81798085
• Update Time: 2025-05-18

6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid
• 1552118-74-7
• EN300-1449146
• AKOS020779104
• 6-[(prop-2-yn-1-yl)(propyl)amino]pyrazine-2-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-3-5-14(6-4-2)10-8-12-7-9(13-10)11(15)16/h1,7-8H,4-6H2,2H3,(H,15,16)
• InChI Key： GZVUNLXXYGMTJL-UHFFFAOYSA-N
• SMILES： OC(C1=CN=CC(=N1)N(CC#C)CCC)=O

Computed Properties

• Exact Mass: 219.100776666g/mol
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid

6-(Prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic Acid (CAS No. 1552118-74-7): A Comprehensive Overview

6-(Prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid (CAS No. 1552118-74-7) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, pharmaceutical research, and material science. This compound, characterized by its unique pyrazine backbone and functional groups, serves as a versatile building block for the synthesis of more complex molecules. Its molecular structure combines a pyrazine-2-carboxylic acid core with prop-2-yn-1-yl and propyl amine substituents, making it a valuable intermediate in drug discovery and development.

The growing interest in 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid can be attributed to its potential applications in targeted therapies and bioconjugation. Researchers are particularly intrigued by its ability to act as a linker or spacer in the design of small-molecule inhibitors and bioconjugates. This aligns with current trends in precision medicine, where modular compounds like this are used to develop next-generation therapeutics with enhanced specificity and reduced side effects.

From a chemical perspective, CAS No. 1552118-74-7 exhibits notable reactivity due to its alkyne (prop-2-yn-1-yl) and carboxylic acid functional groups. These moieties enable click chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which is widely employed in bioconjugation and polymer chemistry. The compound’s solubility profile—moderate in polar organic solvents like DMSO and methanol—makes it suitable for various experimental conditions, further enhancing its utility in laboratory settings.

In the pharmaceutical industry, 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid is explored for its role in prodrug design and enzyme inhibition. Its pyrazine moiety is often found in bioactive molecules targeting kinases and other enzymes involved in signaling pathways. Recent studies highlight its potential in oncology research, where it serves as a scaffold for inhibitors of protein-protein interactions (PPIs), a hot topic in cancer drug development.

The compound’s relevance extends to material science, where its structural features are leveraged to create functionalized polymers and coatings. For instance, the alkyne group allows for post-synthetic modifications via click chemistry, enabling the development of smart materials with tailored properties. This versatility makes CAS No. 1552118-74-7 a subject of interest for researchers working on advanced materials for biomedical and industrial applications.

Market dynamics for 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid reflect its niche but growing demand. Suppliers and manufacturers emphasize high-purity grades to meet the stringent requirements of pharmaceutical and biotech clients. Pricing trends indicate a premium for custom synthesis and bulk quantities, driven by the compound’s specialized applications. Regulatory compliance, including adherence to Good Manufacturing Practices (GMP), is a key consideration for stakeholders in this space.

For researchers and industry professionals, sourcing 1552118-74-7 often involves collaboration with specialized chemical suppliers who provide detailed technical data sheets (TDS) and certificates of analysis (CoA). Storage recommendations typically include protection from light and moisture, with stable performance observed at room temperature under inert conditions. These practical insights are critical for ensuring the compound’s integrity in experimental workflows.

Looking ahead, the trajectory for 6-(prop-2-yn-1-yl)(propyl)aminopyrazine-2-carboxylic acid appears promising, with ongoing research uncovering new applications in drug delivery systems and diagnostic tools. Its compatibility with emerging technologies, such as nanomedicine and theranostics, positions it as a compound to watch in the coming years. As the scientific community continues to explore its potential, CAS No. 1552118-74-7 is poised to play a pivotal role in innovation across multiple disciplines.